Cas no 2060032-24-6 (Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone)

• Product Name: Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone
• CAS No: 2060032-24-6
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• MDL: MFCD30502556
• CID: 5153876
• PubChem ID: 137704248
• Update Time: 2025-10-28

Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone
• Cyclohexyl-imino-(3-methylbutyl)-oxo-lambda6-sulfane

• MDL： MFCD30502556
• Inchi： 1S/C11H23NOS/c1-10(2)8-9-14(12,13)11-6-4-3-5-7-11/h10-12H,3-9H2,1-2H3
• InChI Key： NUCSNFVIODULRS-UHFFFAOYSA-N
• SMILES： S(CCC(C)C)(C1CCCCC1)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 4.4
• Topological Polar Surface Area: 49.3

Additional information on Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone

Comprehensive Overview of Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone (CAS No. 2060032-24-6)

Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone (CAS No. 2060032-24-6) is a specialized sulfur-containing compound with a unique molecular structure that has garnered significant interest in organic synthesis and material science. This compound, characterized by its cyclohexyl and 3-methylbutyl groups, exhibits distinct chemical properties that make it valuable for research and industrial applications. Its lambda6-sulfanone moiety, in particular, contributes to its reactivity and potential utility in catalysis and pharmaceutical intermediates.

In recent years, the demand for high-performance sulfur compounds has surged, driven by advancements in green chemistry and sustainable materials. Researchers are increasingly exploring Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone for its potential role in reducing environmental impact and enhancing process efficiency. Its application in asymmetric synthesis and ligand design has also been a focal point, aligning with the growing trend of precision chemistry in academia and industry.

The compound's CAS No. 2060032-24-6 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate documentation and safety compliance. As the scientific community prioritizes transparency and reproducibility, precise labeling of chemicals like Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone becomes indispensable. This aligns with broader discussions on chemical traceability and data integrity, which are top concerns in modern laboratories.

From a synthetic chemistry perspective, the imino and sulfanone functional groups in this compound offer versatile reactivity, enabling its use in cross-coupling reactions and heterocycle formation. Such applications are highly relevant to drug discovery and agrochemical development, where structural diversity is paramount. Additionally, its thermal stability and solubility profile make it a candidate for advanced material formulations, including polymers and coatings.

Emerging trends in AI-driven chemical discovery have further highlighted the importance of compounds like Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone. Computational models often rely on well-characterized molecules to predict new reaction pathways or material properties. This synergy between experimental chemistry and machine learning underscores the compound's relevance in cutting-edge research.

In summary, Cyclohexyl(imino)(3-methylbutyl)-lambda6-sulfanone (CAS No. 2060032-24-6) represents a compelling subject for both fundamental studies and applied research. Its multifaceted applications, from catalysis to material science, position it as a valuable asset in the evolving landscape of chemical innovation. As industries and academia continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future advancements.